Cas no 54431-13-9 (2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-
• CAS No: 54431-13-9
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 366434
• PubChem ID: 5498527
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl-
• 7-HYDROXY-3-METHYL-4-PHENYL COUMARIN
• 7-hydroxy-3-methyl-4-phenylchromen-2-one
• 7-hydroxy-3-methyl-4-phenyl-2H-chromen-2-one
• 7-hydroxy-3-methyl-4-phenyl-chromen-2-one
• 7-Hydroxy-3-methyl-4-phenyl-cumarin
• 3-methyl-7-oxidanyl-4-phenyl-chromen-2-one
• 7-Hydroxy-3-methyl-4-phenylcoumarin
• 7-hydroxy-3-methyl-4-phenyl-1-benzopyran-2-one
• 7-Hydroxy-3-methyl-4-phenylcoumarin, 98%
• DTXSID30420590
• 54431-13-9
• A830176
• 7-HYDROXY-3-METHYL-4-PHENYLCOUMARIN 98
• FT-0657817
• AKOS015914514
• DB-350773

• Inchi： 1S/C16H12O3/c1-10-15(11-5-3-2-4-6-11)13-8-7-12(17)9-14(13)19-16(10)18/h2-9,17H,1H3
• InChI Key： JILNSPBYFPSJRO-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C(C2C=CC=CC=2)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 252.07900
• Monoisotopic Mass: 252.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.1

Experimental Properties

• Color/Form: Not available
• Density: 1.289
• Melting Point: 223-228 °C(lit.)
• Boiling Point: 459.7°C at 760 mmHg
• Flash Point: 200.6°C
• Refractive Index: 1.643
• PSA: 50.44000
• LogP: 3.47400
• Solubility: Not available

2H-1-Benzopyran-2-one,7-hydroxy-3-methyl-4-phenyl- Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones